Cas no 852318-16-2 (Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester)

Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester structure
852318-16-2 structure
Product name:Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
CAS No:852318-16-2
MF:C20H18O4S
MW:354.41952
CID:877897
PubChem ID:4130347

Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
    • 3- P -TOLYL-THIOPHENE
    • 3-(4-Methylphenyl)thiophene
    • Thiophen, 3-(4-methylphenyl)-
    • 3-(p-Tolyl)thiophene
    • 3-p-Tolyl-thiophene
    • 852318-16-2
    • BB 0222706
    • 16939-05-2
    • 3-p-Tolylthiophene
    • 4-(3-thienyl)toluene
    • SCHEMBL2782336
    • AKOS004113755
    • Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
    • Inchi: InChI=1S/C11H10S/c1-9-2-4-10(5-3-9)11-6-7-12-8-11/h2-8H,1H3
    • InChI Key: HNCPAJPMBWXHEH-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C2=CSC=C2

Computed Properties

  • Exact Mass: 174.05032149g/mol
  • Monoisotopic Mass: 174.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų
  • XLogP3: 3.6

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